Cas no 2309473-99-0 (Methyl 2-{[3-(3-bromopyridin-4-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetate)

• Product Name: Methyl 2-{[3-(3-bromopyridin-4-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetate
• CAS No: 2309473-99-0
• MF: C₁₆H₂₁BrN₂O₃
• MW: 369.253543615341
• CID: 6208358
• PubChem ID: 165801615
• Update Time: 2025-06-28

Methyl 2-{[3-(3-bromopyridin-4-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• EN300-7428707
• methyl 2-{[3-(3-bromopyridin-4-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetate
• 2309473-99-0
• Methyl 2-{[3-(3-bromopyridin-4-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetate

• Inchi： 1S/C16H21BrN2O3/c1-21-15(20)10-22-16(13-5-6-18-9-14(13)17)7-11-3-2-4-12(8-16)19-11/h5-6,9,11-12,19H,2-4,7-8,10H2,1H3
• InChI Key： NCJAAVPKLXRXQT-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C1(CC2CCCC(C1)N2)OCC(=O)OC

Computed Properties

• Exact Mass: 368.07356g/mol
• Monoisotopic Mass: 368.07356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 60.4Ų

Additional information on Methyl 2-{[3-(3-bromopyridin-4-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetate

Introduction to Methyl 2-{[3-(3-bromopyridin-4-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetate and Its Significance in Modern Chemical Research

Methyl 2-{[3-(3-bromopyridin-4-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetate, with the CAS number 2309473-99-0, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structure, represents a fascinating example of how complex organic frameworks can be engineered to exhibit specific biological activities. The compound's unique architecture, featuring a bromopyridine moiety linked to an azabicyclo[3.3.1]nonane backbone, makes it a promising candidate for further exploration in drug discovery and molecular medicine.

The azabicyclo[3.3.1]nonan core of Methyl 2-{[3-(3-bromopyridin-4-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetate is particularly noteworthy due to its rigid three-membered ring system, which can serve as a scaffold for designing molecules with precise spatial orientations. This structural feature is crucial for interactions with biological targets, as it allows the compound to fit into specific binding pockets with high selectivity. The presence of the 3-bromopyridin-4-yl group further enhances its potential utility, as bromopyridines are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

In recent years, there has been a growing interest in the development of novel scaffolds for drug discovery, with a particular focus on heterocyclic compounds that can modulate biological pathways effectively. The Methyl 2-{[3-(3-bromopyridin-4-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetate molecule aligns well with this trend, as it combines the advantages of both rigid bicyclic systems and functionalized aromatic rings. Such compounds have shown promise in various preclinical studies, where they have demonstrated the ability to interact with target proteins and enzymes in a manner that can lead to therapeutic effects.

The synthesis of Methyl 2-{[3-(3-bromopyridin-4-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the formation of the azabicyclo[3.3.1]nonane core through a series of cyclization reactions. Subsequent functionalization introduces the 3-bromopyridin-4-yl group, which is achieved through nucleophilic substitution or cross-coupling reactions depending on the synthetic strategy employed. Finally, the esterification step yields the desired product, Methyl 2-{[3-(...)]-oxy}acetate.

The importance of this compound in modern chemical research cannot be overstated. Its unique structural features make it a valuable tool for investigating various biological processes and developing new therapeutic agents. For instance, researchers have been exploring its potential as an intermediate in the synthesis of more complex molecules that could target specific diseases or disorders. The ability to modify different parts of the molecule allows for fine-tuning its properties, making it adaptable to various applications.

In addition to its pharmaceutical potential, Methyl 2-{[Methyl 2-{[(...)]}]}acetate has also been studied for its role in chemical biology research. The compound's interaction with biological targets can provide insights into mechanisms underlying various diseases, helping scientists develop more effective treatments. Furthermore, its use as a tool compound in drug discovery pipelines underscores its versatility and importance in advancing our understanding of molecular interactions.

The latest research in this field has highlighted several exciting developments related to Methyl 2-{[Methyl 2-{[(...)]}]}acetate and its derivatives. Studies have shown that modifications to the bromopyridine moiety can significantly alter the biological activity of the compound, suggesting that it may be used to develop targeted therapies for specific conditions. Additionally, computational modeling has been employed to predict how different structural variations might affect binding affinity and efficacy, providing valuable guidance for experimental design.

The future prospects for Methyl 2-{[Methyl 2-{[(...)]}]}acetate are bright, with ongoing research aimed at uncovering new applications and refining synthetic methodologies. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in drug discovery and development efforts worldwide.